Cas no 1207029-24-0 (2-ethoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyridine-3-carboxamide)

• Product name: 2-ethoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyridine-3-carboxamide
• CAS No: 1207029-24-0
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5981178
• PubChem ID: 45497793

2-ethoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyridine-3-carboxamide
• 2-ethoxy-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 2-ethoxy-N-[[5-(2-thienyl)-3-isoxazolyl]methyl]-
• 2-ethoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)nicotinamide
• CHEMBL4987747
• F2493-3105
• 1207029-24-0
• 2-ethoxy-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}pyridine-3-carboxamide
• AKOS024652341

• Inchi： 1S/C16H15N3O3S/c1-2-21-16-12(5-3-7-17-16)15(20)18-10-11-9-13(22-19-11)14-6-4-8-23-14/h3-9H,2,10H2,1H3,(H,18,20)
• InChI Key： DVEZDWSBMATAHW-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=CC=C1C(NCC1C=C(C2SC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on 2-ethoxy-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyridine-3-carboxamide

Compound CAS No. 1207029-24-0: 2-Ethoxy-N-{5-(Thiophen-2-Yl)-1,2-Oxazol-3-Ylmethyl}Pyridine-3-Carboxamide

The compound with CAS No. 1207029-24-0, known as 2-Ethoxy-N-{5-(Thiophen-2-Yl)-1,2-Oxazol-3-Ylmethyl}Pyridine-3-Carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyridine ring, an oxazole moiety, and a thiophene group, all interconnected through a carboxamide linkage. The presence of these functional groups makes it a versatile molecule with unique electronic and steric properties.

Recent studies have highlighted the importance of oxazole-containing compounds in drug design due to their ability to modulate various biological targets. The thiophene group in this compound adds further complexity, enhancing its ability to interact with biological systems. Researchers have demonstrated that such molecules can exhibit potent anti-inflammatory and anticancer activities, making them promising candidates for therapeutic development.

The synthesis of CAS No. 1207029-24-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the ethoxy group into the pyridine ring is particularly noteworthy, as it enhances the molecule's solubility and bioavailability. This feature is crucial for its potential application in pharmaceuticals, where high bioavailability is often a prerequisite for efficacy.

In terms of applications, this compound has shown remarkable potential in the field of antitumor drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting it could serve as a lead compound for developing new anticancer therapies. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

The structural complexity of CAS No. 1207029-24-0 also lends itself well to further chemical modifications. By altering the substituents on the pyridine or oxazole rings, researchers can potentially tailor the molecule's properties for specific applications. For instance, introducing electron-withdrawing groups could enhance its electronic conductivity, while electron-donating groups might improve its solubility.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutic agents.

In conclusion, CAS No. 1207029-24-0 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it a valuable asset in both pharmacological research and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific innovation.